BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to 3-
Bromohexane: Properties, Synthesis, and
Reactivity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B146008

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromohexane is an organobromine compound with significant applications in organic
synthesis. Its structure, featuring a bromine atom on the third carbon of a hexane chain, makes
it a versatile intermediate for the introduction of a hexan-3-yl group into various molecular
frameworks. This guide provides an in-depth overview of its chemical and physical properties,
detailed experimental protocols for its synthesis and key reactions, and a summary of its
spectroscopic data. The information is tailored for professionals in research, and drug
development who require a technical understanding of this reagent.

Core Data Summary

The fundamental properties of 3-Bromohexane are summarized in the table below, providing a
quick reference for laboratory use.
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Property

Value

CAS Number

3377-87-5[1][2][3][4]

Molecular Formula

CeH13Br[1][2][3][5]

Molecular Weight 165.07 g/mol [3][5]

Appearance Colorless to light orange/yellow liquid[1]
Boiling Point 142-146 °CI[6][7]

Density 1.169 - 1.17 g/cm?3[4][6]

Refractive Index

1.444 - 1.446[4][6][7]

Flash Point 46 °CJ[6]
N Insoluble in water; soluble in organic solvents
Solubility . .
like ethanol and diethyl ether.[1]
SMILES CCcCc(BncC|?]
InChlKey I0ZOJWNUKLCDML-UHFFFAOYSA-N[1]

Molecular Structure

3-Bromohexane consists of a six-carbon aliphatic chain with a bromine atom substituted at the
third carbon position. This structure contains a chiral center at the carbon bearing the bromine
atom, and thus, it can exist as two enantiomers, (R)-3-bromohexane and (S)-3-bromohexane.

[5]

Experimental Protocols
Synthesis of 3-Bromohexane via Hydrobromination of
an Alkene

A common method for the synthesis of 3-bromohexane is the electrophilic addition of
hydrogen bromide (HBr) to either 2-hexene or 3-hexene.[8][9] The reaction with 3-hexene is
particularly straightforward as the molecule is symmetrical around the double bond, leading to
a single constitutional isomer.
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Objective: To synthesize 3-bromohexane from 3-hexene.
Materials:

e 3-Hexene

o Hydrogen bromide (HBr) solution (e.g., 48% in acetic acid)
e Anhydrous diethyl ether

» Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

» Round-bottom flask with reflux condenser

e Separatory funnel

 Distillation apparatus

Methodology:

 In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, place 1
equivalent of 3-hexene.

e Cool the flask in an ice bath.
e Slowly add 1.1 equivalents of a solution of hydrogen bromide while stirring.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 2-4 hours.

o Transfer the reaction mixture to a separatory funnel and wash with an equal volume of cold
water.

o Separate the organic layer and wash it with a saturated sodium bicarbonate solution to
neutralize any remaining acid.

e Wash again with water and then dry the organic layer over anhydrous magnesium sulfate.
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« Filter the drying agent and remove the solvent under reduced pressure.

» Purify the crude 3-bromohexane by fractional distillation, collecting the fraction boiling at
approximately 142-146 °C.

Nucleophilic Substitution: Synthesis of an Alcohol

3-Bromohexane can undergo nucleophilic substitution reactions, where the bromide ion is
replaced by a nucleophile. A typical example is the reaction with hydroxide ions to form 3-
hexanol.

Objective: To synthesize 3-hexanol from 3-bromohexane.
Materials:

3-Bromohexane

Sodium hydroxide (NaOH)

Ethanol/water solvent mixture (e.g., 50:50)

Reflux apparatus

Extraction and distillation equipment

Methodology:

Prepare a solution of sodium hydroxide in a 50:50 ethanol/water mixture.
e In a round-bottom flask, add the 3-bromohexane and the sodium hydroxide solution.

e Heat the mixture under reflux for 1-2 hours. The use of a mixed solvent system ensures
miscibility of the reactants.[10]

 After cooling, extract the product with diethyl ether.
e Wash the ether extract with water to remove any inorganic salts.

o Dry the ether layer with a suitable drying agent (e.g., anhydrous sodium sulfate).
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e Remove the ether by distillation to obtain the crude 3-hexanol.

o Further purify the alcohol by fractional distillation.

Visualized Workflows and Pathways

Synthesis of 3-Bromohexane via Hydrobromination

Reactants

3-Hexene Hydrogen Bromide

N 7
N 7
\seactio;/

Electrophilic Addition
(Markovnikov Addition)

Product

3-Bromohexane
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Click to download full resolution via product page

Caption: Synthesis of 3-Bromohexane.

SN2 Reaction of 3-Bromohexane

Reactants
3-Bromohexane Nucleophile (e.g., OH-)
N\ /
N\ /

Mechani;y/

Transition State

)4 N\

/ Products

Substituted Product
(e.g., 3-Hexanol)

Leaving Group (Br-)

Click to download full resolution via product page

Caption: Nucleophilic Substitution Reaction.
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Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3-Bromohexane.

Spectroscopic Data Details

Spectral data is available for 3-bromohexane,
13C NMR which can be used to confirm the carbon

framework of the molecule.[11]

Proton NMR data is available and can be used
1H NMR to identify the different proton environments in

the molecule.[12]

The mass spectrum of 3-bromohexane shows
Mass Spectrometry characteristic fragmentation patterns that can be
used for its identification.[12][13]

Infrared spectroscopy can be used to identify
IR Spectroscopy the presence of C-Br and C-H bonds within the
molecule.[12][14]

Reactivity and Applications in Drug Development

3-Bromohexane is a valuable building block in organic synthesis, primarily utilized in two main

types of reactions:

» Nucleophilic Substitution: As a secondary alkyl halide, 3-bromohexane can undergo both
S(_N)1 and S(_N)2 reactions. The reaction pathway is dependent on the nucleophile,
solvent, and temperature.[15] This reactivity allows for the introduction of various functional
groups at the 3-position of the hexane chain, which is a common strategy in the synthesis of
pharmaceutical intermediates.[1]

o Grignard Reagent Formation: 3-Bromohexane can react with magnesium metal in an
anhydrous ether solvent to form the corresponding Grignard reagent, 3-hexylmagnesium
bromide. This organometallic compound is a potent nucleophile and a strong base, widely
used for the formation of new carbon-carbon bonds. This is a fundamental transformation in
the synthesis of more complex molecules, including active pharmaceutical ingredients.
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The ability to introduce a hexyl group with a specific point of attachment makes 3-
bromohexane a useful starting material in the synthesis of various organic compounds,
including those with potential biological activity. Its role as an alkylating agent is critical in
building the carbon skeletons of more complex molecules.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 3-Bromohexane:
Properties, Synthesis, and Reactivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146008#3-bromohexane-cas-number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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